Cas no 1806836-33-8 (4-Amino-3-cyano-6-(difluoromethyl)-2-methylpyridine)

• Product Name: 4-Amino-3-cyano-6-(difluoromethyl)-2-methylpyridine
• CAS No: 1806836-33-8
• MF: C₈H₇F₂N₃
• MW: 183.158087968826
• CID: 4854181
• Update Time: 2025-11-01

4-Amino-3-cyano-6-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-cyano-6-(difluoromethyl)-2-methylpyridine

• Inchi： 1S/C8H7F2N3/c1-4-5(3-11)6(12)2-7(13-4)8(9)10/h2,8H,1H3,(H2,12,13)
• InChI Key： PDMVZYMRQADOJR-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C#N)C(C)=N1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 1.5
• Topological Polar Surface Area: 62.7

Additional information on 4-Amino-3-cyano-6-(difluoromethyl)-2-methylpyridine

Introduction to 4-Amino-3-cyano-6-(difluoromethyl)-2-methylpyridine (CAS No. 1806836-33-8)

4-Amino-3-cyano-6-(difluoromethyl)-2-methylpyridine, identified by its CAS number 1806836-33-8, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of 4-amino-3-cyano-6-(difluoromethyl)-2-methylpyridine, including its amino, cyano, and difluoromethyl substituents, contribute to its unique chemical properties and potential pharmacological effects.

The significance of this compound lies in its potential applications as a building block in the synthesis of novel therapeutic agents. The presence of multiple functional groups makes it a versatile intermediate for further chemical modifications, enabling the exploration of various pharmacophores. In recent years, there has been a growing interest in pyridine derivatives due to their role in developing drugs targeting a wide range of diseases, including cancer, infectious diseases, and neurological disorders.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. The incorporation of fluorine atoms into pyridine rings can significantly enhance the metabolic stability, binding affinity, and bioavailability of drug candidates. In the case of 4-amino-3-cyano-6-(difluoromethyl)-2-methylpyridine, the difluoromethyl group is particularly noteworthy. This substituent has been shown to improve the pharmacokinetic properties of molecules by increasing their lipophilicity and resistance to metabolic degradation. Such attributes make this compound an attractive candidate for further investigation in drug discovery programs.

The amino and cyano functional groups in the molecule also play crucial roles in its chemical reactivity and biological interactions. The amino group can participate in hydrogen bonding interactions with biological targets, while the cyano group can serve as a handle for further functionalization through reactions such as nucleophilic addition or reduction. These features make 4-amino-3-cyano-6-(difluoromethyl)-2-methylpyridine a valuable scaffold for designing molecules with tailored biological activities.

Current research efforts are focused on exploring the pharmacological potential of 4-amino-3-cyano-6-(difluoromethyl)-2-methylpyridine and its derivatives. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in disease pathways. For instance, modifications to the pyridine core have been investigated for their ability to modulate kinases and other enzymes involved in cancer signaling pathways. Additionally, the structural motif has shown promise in interactions with bacterial enzymes, making it a candidate for developing novel antibiotics.

The synthesis of 4-amino-3-cyano-6-(difluoromethyl)-2-methylpyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of the amino group at the 4-position, the incorporation of the cyano group at the 3-position, and the installation of the difluoromethyl group at the 6-position. Advanced techniques such as cross-coupling reactions and fluorination methods are often employed to achieve these transformations efficiently.

The pharmaceutical industry has been increasingly leveraging computational chemistry and high-throughput screening methods to identify promising candidates like 4-amino-3-cyano-6-(difluoromethyl)-2-methylpyridine. These approaches enable researchers to rapidly assess the biological activity of numerous compounds, accelerating the drug discovery process. Furthermore, structure-based drug design strategies are being employed to optimize the binding affinity and selectivity of molecules derived from this scaffold.

In conclusion, 4-amino-3-cyano-6-(difluoromethyl)-2-methylpyridine (CAS No. 1806836-33-8) represents a significant compound in pharmaceutical research due to its structural complexity and potential therapeutic applications. Its unique combination of functional groups positions it as a valuable intermediate for synthesizing novel drug candidates targeting various diseases. As research continues to uncover new biological activities and synthetic methodologies, compounds like this are expected to play an increasingly important role in future drug development efforts.